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Compound of Interest

Compound Name: 10-Undecenal

Cat. No.: B094395 Get Quote

An In-depth Exploration of the Biological Activities and Therapeutic Potential of a Promising

Aldehyde

Introduction
10-Undecenal, an unsaturated aliphatic aldehyde, has long been recognized for its potent

aromatic properties, leading to its widespread use in the fragrance and flavor industries.

However, emerging scientific evidence suggests that its utility extends far beyond sensory

applications. This technical guide synthesizes the current understanding of the biological

activities of 10-undecenal, providing researchers, scientists, and drug development

professionals with a comprehensive overview of its antimicrobial and anti-inflammatory

potential, putative mechanisms of action, and prospective therapeutic applications. While

research is ongoing, this document collates available quantitative data, details relevant

experimental methodologies, and visualizes key pathways to facilitate further investigation into

this multifaceted molecule.

Physicochemical Properties
A foundational understanding of 10-undecenal's physical and chemical characteristics is

paramount for interpreting its biological interactions.
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Property Value Reference

Molecular Formula C₁₁H₂₀O [1]

Molecular Weight 168.28 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Odor Fatty, rosy, citrus-like [2]

Solubility
Soluble in organic solvents,

sparingly soluble in water
[2]

Biological Activity of 10-Undecenal
Current research indicates that 10-undecenal exhibits a range of biological effects, primarily

centered around its antimicrobial and anti-inflammatory properties.

Antimicrobial Activity
While specific minimum inhibitory concentration (MIC) values for 10-undecenal are not

extensively documented in publicly available literature, the broader class of aldehydes is known

for its antimicrobial properties. The proposed mechanism of action for aldehydes involves their

high reactivity, allowing them to interact with and disrupt essential microbial components.

General Mechanism of Action (Aldehydes):

The antimicrobial efficacy of aldehydes is largely attributed to their ability to react with microbial

proteins and nucleic acids. This interaction can lead to the disruption of cellular function and

ultimately, cell death.
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Caption: General antimicrobial mechanism of aldehydes.

Although direct MIC data for 10-undecenal is scarce, studies on other aldehydes and essential

oils containing aldehydes demonstrate their potential. For instance, cinnamaldehyde, a well-

known aromatic aldehyde, has shown significant activity against a range of bacteria. It is

plausible that 10-undecenal shares a similar, albeit potentially less potent, spectrum of activity.

Anti-inflammatory Activity
The anti-inflammatory potential of 10-undecenal is an area of growing interest. While direct

studies are limited, inferences can be drawn from the activities of structurally related

compounds and the general mechanisms of inflammation. Key signaling pathways implicated

in inflammation, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein

Kinase (MAPK) pathways, are potential targets for 10-undecenal's action.
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Potential Modulation of the NF-κB Signaling Pathway:

The NF-κB pathway is a central regulator of the inflammatory response, controlling the

expression of numerous pro-inflammatory genes, including cytokines and chemokines.

Inhibition of this pathway is a key strategy for many anti-inflammatory drugs. It is hypothesized

that 10-undecenal may exert anti-inflammatory effects by interfering with the activation of NF-

κB.
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Caption: Hypothesized inhibition of the NF-κB pathway by 10-undecenal.

Potential Modulation of the MAPK Signaling Pathway:

The MAPK signaling cascades are crucial for transducing extracellular signals into cellular

responses, including inflammation. The p38 and JNK pathways, in particular, are key players in

the production of pro-inflammatory cytokines like TNF-α and IL-6. 10-Undecenal may

potentially modulate these pathways, leading to a reduction in inflammatory mediators.
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Caption: Potential modulation of the MAPK signaling pathway by 10-undecenal.

Quantitative Data
A significant gap in the current literature is the lack of specific quantitative data on the biological

activity of 10-undecenal. The following tables are presented as templates to be populated as

more research becomes available.

Table 1: Antimicrobial Activity of 10-Undecenal (Hypothetical Data)

Microorganism MIC (µg/mL) MBC (µg/mL) Method Reference

Escherichia coli - -
Broth

microdilution
-

Staphylococcus

aureus
- -

Broth

microdilution
-

Candida albicans - -
Broth

microdilution
-

Aspergillus niger - -
Broth

microdilution
-

Table 2: Cytotoxicity of 10-Undecenal (Hypothetical Data)
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Cell Line IC₅₀ (µM) Assay
Exposure Time
(h)

Reference

Human

keratinocytes
- MTT 24 -

Murine

macrophages

(RAW 264.7)

- MTT 24 -

Human lung

carcinoma

(A549)

- MTT 48 -

Table 3: Anti-inflammatory Activity of 10-Undecenal (Hypothetical Data)

Parameter Cell Line Stimulant IC₅₀ (µM) Assay Reference

NO

Production
RAW 264.7 LPS - Griess Assay -

TNF-α

Secretion
THP-1 LPS - ELISA -

IL-6

Secretion
THP-1 LPS - ELISA -

PGE₂

Synthesis
RAW 264.7 LPS - EIA -

Experimental Protocols
To facilitate reproducible research, this section outlines standardized protocols for assessing

the key biological activities of 10-undecenal.

Determination of Minimum Inhibitory Concentration
(MIC)
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The broth microdilution method is a standard and quantitative technique for determining the

MIC of an antimicrobial agent.
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Caption: Workflow for MIC determination by broth microdilution.

Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b094395?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of 10-Undecenal Stock Solution: Dissolve 10-undecenal in a suitable solvent

(e.g., DMSO) to a high concentration.

Serial Dilutions: Perform two-fold serial dilutions of the stock solution in a 96-well microtiter

plate using appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640

for fungi).

Inoculum Preparation: Prepare a standardized microbial suspension equivalent to a 0.5

McFarland standard, and then dilute to the final desired concentration (e.g., 5 x 10⁵ CFU/mL

for bacteria).

Inoculation: Add the prepared inoculum to each well of the microtiter plate. Include positive

(microbes only) and negative (medium only) controls.

Incubation: Incubate the plate at the optimal temperature for the specific microorganism

(e.g., 37°C for 24 hours for bacteria).

MIC Determination: The MIC is the lowest concentration of 10-undecenal that completely

inhibits visible growth of the microorganism.

In Vitro Cytotoxicity Assay (MTT Assay)
The MTT assay is a colorimetric assay for assessing cell metabolic activity and, by inference,

cell viability and cytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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